6-Methyl-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Characterization
6-Methyl-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid and its derivatives are utilized in the synthesis of complex organic compounds. For example, tri- and diorganotin(IV) complexes with related biphenyl carboxylic acids have been synthesized, characterized, and examined for their antibacterial and antifungal activities. The crystal structure of one such complex revealed a trigonal bipyramidal geometry, indicating potential applications in materials science and pharmacology (Ahmad et al., 2002).
Antibacterial Activity
Derivatives of this compound have been explored for their antibacterial properties. A study synthesized a series of amide derivatives, which were characterized and evaluated for their antibacterial activity, showcasing the potential of such compounds in developing new antimicrobial agents (Reddy & Prasad, 2021).
Organic Photoredox Catalysis
In organic synthesis, the hydrodecarboxylation of carboxylic and malonic acid derivatives via organic photoredox catalysis is an area of interest. This method, applied to primary, secondary, and tertiary carboxylic acids, represents a direct and catalytic approach, potentially applicable to derivatives of this compound for synthesizing various organic molecules (Griffin et al., 2015).
Synthesis of Polyimides
Fluorinated diamine monomers related to this compound have been synthesized and used to produce polyimides and poly(amic acid)s. These materials, aimed at electronics applications, demonstrate the utility of such compounds in creating polymers with specific properties, such as low thermal expansion and reduced water absorption (Auman et al., 1997).
Marine Drug Synthesis
In marine pharmacology, derivatives of biphenyl carboxylic acids have been synthesized for structure-activity relationship studies of antitumor antibiotics. This research highlights the potential of this compound derivatives in the synthesis of potent marine drugs with antitumor properties (Li et al., 2013).
properties
IUPAC Name |
4-methyl-3-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3O3/c1-9-2-3-11(14(19)20)8-13(9)10-4-6-12(7-5-10)21-15(16,17)18/h2-8H,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWKUEOGGZTUTOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(C=C2)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901164763 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-methyl-4′-(trifluoromethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901164763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261451-15-3 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-methyl-4′-(trifluoromethoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261451-15-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 6-methyl-4′-(trifluoromethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901164763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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